![molecular formula C8H7NO3S B2714681 4-Phenyl-5H-1,2,3-oxathiazole 2,2-dioxide CAS No. 1025506-03-9](/img/structure/B2714681.png)
4-Phenyl-5H-1,2,3-oxathiazole 2,2-dioxide
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Overview
Description
4-Phenyl-5H-1,2,3-oxathiazole 2,2-dioxide is an organic compound with the molecular formula C8H7NO3S . It is also known by its CAS number 1025506-03-9 .
Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered heterocyclic ring containing one oxygen atom, one sulfur atom, and three carbon atoms . The molecular weight of this compound is 197.21 .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, related compounds such as 4-alkenyl-5H-1,2,3-oxathiazole 2,2-dioxides have been used as reagents to generate an electron-rich diene intermediate that can undergo [4 + 2] cycloaddition with α,β-unsaturated aldehydes through the iminium/enamine activation .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 197.21 and a molecular formula of C8H7NO3S . Other specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Catalytic and Enantioselective Cycloaddition
4-Alkenyl-5H-1,2,3-oxathiazole 2,2-dioxides, related to 4-Phenyl-5H-1,2,3-oxathiazole 2,2-dioxide, are employed to generate an electron-rich diene intermediate. This intermediate can undergo [4 + 2] cycloaddition with α,β-unsaturated aldehydes through iminium/enamine activation. This process is essential in the synthesis of cycloadducts with high enantiomeric excess, contributing to the straightforward access to the trans-decaline framework and densely functionalized cyclohexanes (Riaño et al., 2015).
Efficient Synthesis of Cyclic Sulfamidate Imines
The compound is used in the synthesis of Z-trisubstituted 5-alkyliden cyclic sulfamidate imines through condensation reactions with aldehydes, employing L-proline as an organocatalyst. This methodology facilitates the development of trans-β-amino-α-azido/triazole and 2-hydroxy-4-triazole-5-phenylpyrrolidine derivatives, highlighting its versatility in chemical synthesis (Majee et al., 2013).
Synthesis of Heterocyclic Compounds
This compound's derivatives are pivotal in the synthesis of various heterocyclic compounds. For instance, their interaction with other chemical entities leads to the formation of novel structures like 1,2,5-thiadiazoles, 1,2,3-oxathiazoles, and acrylamidines, which are significant in the development of new chemical entities (Tornus et al., 1996).
Preparation of Spiro-annelated Compounds
This compound is utilized in the preparation of perhydro-1,2,3-oxathiazine 2,2-dioxides and 1-benzyl-4-methylazetidines. These processes are crucial for the synthesis of spiro-annelated compounds, demonstrating the compound's significance in creating complex molecular architectures (Varlamov et al., 2004).
Anti-HIV-1 Activity
Derivatives of this compound have been studied for their potential anti-HIV-1 activity. The synthesis of such derivatives and their evaluation as inhibitors of HIV-1-induced cytopathicity showcases the compound's potential in antiviral research (Alvarez et al., 1994).
Non-Nucleoside Antivirals
The compound's derivatives have been identified as a new family of non-nucleoside antivirals. These derivatives exhibit selective inhibitory activity against human cytomegalovirus (HCMV) and varicella zoster virus (VZV) replication in vitro. This discovery points to the compound's significance in the development of novel antiviral agents (De Castro et al., 2009).
Mechanism of Action
Target of Action
It is known that this compound can generate an electron-rich diene intermediate in situ .
Mode of Action
4-Phenyl-5H-1,2,3-oxathiazole 2,2-dioxide is able to generate an electron-rich diene intermediate in situ . This intermediate has the potential to undergo [4 + 2] cycloaddition with α,β-unsaturated aldehydes through the iminium/enamine activation .
Biochemical Pathways
The biochemical pathways affected by this compound involve the generation of an electron-rich diene intermediate that undergoes [4 + 2] cycloaddition with α,β-unsaturated aldehydes .
Properties
IUPAC Name |
4-phenyl-5H-oxathiazole 2,2-dioxide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO3S/c10-13(11)9-8(6-12-13)7-4-2-1-3-5-7/h1-5H,6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVJUSNWIRNUXEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=NS(=O)(=O)O1)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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